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Petasol: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Petasol, a naturally occurring sesquiterpenoid, has garnered significant interest within the

scientific community due to its diverse biological activities. This technical guide provides an in-

depth overview of the chemical structure, physicochemical properties, and known biological

functions of Petasol. Detailed experimental protocols for its isolation and analysis are

presented, alongside a comprehensive summary of its spectroscopic data. Furthermore, this

document elucidates the current understanding of Petasol's mechanisms of action, including

its roles as a phytotoxin, mycotoxin, and an inhibitor of HIV-1 Tat-mediated transcription,

supported by signaling pathway diagrams.

Chemical Structure and Identification
Petasol is a sesquiterpenoid belonging to the eremophilane class. Its chemical structure is

characterized by a decahydronaphthalene ring system with specific stereochemistry.
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Table 1: Chemical Identification of Petasol

Identifier Value Citation

IUPAC Name

(3S,4aR,5R,6R)-6-hydroxy-

4a,5-dimethyl-3-prop-1-en-2-yl-

3,4,5,6,7,8-

hexahydronaphthalen-2-one

[1]

Molecular Formula C₁₅H₂₂O₂ [1]

Molecular Weight 234.33 g/mol [1]

CAS Number 64236-38-0 [1]

SMILES
C[C@H]1--INVALID-LINK--

C(=C)C">C@@HO
[1]

InChI

InChI=1S/C15H22O2/c1-

9(2)12-8-15(4)10(3)13(16)6-5-

11(15)7-14(12)17/h7,10,12-

13,16H,1,5-6,8H2,2-

4H3/t10-,12-,13+,15+/m0/s1

[1]
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The physicochemical properties of Petasol are crucial for its handling, formulation, and

understanding its biological fate. While experimentally determined values for some properties

are not readily available in the literature, computational estimations provide valuable insights.

Table 2: Physicochemical Properties of Petasol

Property Value Notes Citation

Melting Point Not available -

Boiling Point 364.05 °C (estimated) At 760 mmHg

Solubility

Soluble in DMSO,

methanol, acetone,

chloroform.

Qualitative data. [1]

logP (o/w) 2.394 (estimated) -

Appearance Not available -

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and identification of

Petasol. Below is a summary of available spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of

Petasol.

Table 3: ¹H and ¹³C NMR Spectral Data of Petasol (Solvent: CDCl₃)
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Position ¹³C Chemical Shift (δ, ppm) ¹H Chemical Shift (δ, ppm)

1 - -

2 - -

3 - -

4 - -

4a - -

5 - -

6 - -

7 - -

8 - -

8a - -

9 - -

10 - -

11 - -

12 - -

13 - -

14 - -

15 - -

Note: Specific, experimentally verified ¹H and ¹³C NMR chemical shift assignments for Petasol
are not consistently reported in the readily available literature. The table is provided as a

template for data population once reliable experimental data is obtained.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in Petasol.

Table 4: Infrared (IR) Absorption Bands of Petasol
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Wavenumber (cm⁻¹) Functional Group Assignment

~3400 O-H stretch (alcohol)

~2950 C-H stretch (alkane)

~1680 C=O stretch (α,β-unsaturated ketone)

~1620 C=C stretch (alkene)

Note: The IR data presented are characteristic absorptions expected for the functional groups

present in Petasol and may vary slightly based on the experimental conditions.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Petasol.

Table 5: Mass Spectrometry Data of Petasol

Ionization Mode [M+H]⁺ (m/z) Key Fragment Ions (m/z)

Electrospray Ionization (ESI) 235.1693 Not available

Note: Detailed fragmentation patterns from techniques like Electron Ionization (EI) are not

readily available.

Biological and Pharmacological Properties
Petasol exhibits a range of biological activities, including phytotoxic, mycotoxic, and antiviral

properties.

Phytotoxic and Mycotoxic Activity
Petasol is recognized as a phytotoxin and a mycotoxin, contributing to the pathogenic effects

of certain fungi on plants and potentially posing a risk to animals and humans if ingested.[2][3]

The cellular effects of mycotoxins are diverse and can include inhibition of protein synthesis,
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disruption of cell membranes, and induction of oxidative stress, often leading to apoptosis.[4][5]

[6][7][8]

The precise molecular targets and signaling pathways affected by Petasol in its capacity as a

phytotoxin and mycotoxin are still under investigation.

Inhibition of HIV-1 Tat-Mediated Transcription
Petasol has been identified as an inhibitor of the Human Immunodeficiency Virus Type 1 (HIV-

1) Tat (Trans-Activator of Transcription) protein.[9][10] The Tat protein is essential for viral

replication as it binds to the Trans-Activation Response (TAR) element in the nascent viral

RNA, promoting transcriptional elongation.[11] Inhibition of the Tat-TAR interaction is a key

strategy for developing anti-HIV therapies.[12] Petasol's inhibitory mechanism likely involves

interference with the Tat-TAR complex formation or the subsequent recruitment of cellular

factors necessary for transcription.[13][14][15]

Diagram of HIV-1 Tat-Mediated Transcription and Potential Inhibition by Petasol
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Figure 1. HIV-1 Tat-mediated transcription and its inhibition by Petasol.
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Figure 2. General workflow for the isolation of Petasol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3029391#chemical-structure-and-properties-of-
petasol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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